Cas no 338791-67-6 (1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-2-PYRROLIDINONE)

• Product Name: 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-2-PYRROLIDINONE
• CAS No: 338791-67-6
• MF: C₁₀H₈ClF₃N₂O
• MW: 264.631531715393
• CID: 5521899
• Update Time: 2025-11-01

1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-2-PYRROLIDINONE Chemical and Physical Properties

Names and Identifiers

• 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-2-PYRROLIDINONE
• 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-2-one
• 2-Pyrrolidinone, 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-

• Inchi： 1S/C10H8ClF3N2O/c11-7-4-6(10(12,13)14)5-15-9(7)16-3-1-2-8(16)17/h4-5H,1-3H2
• InChI Key： OJAXBPABTPXUDX-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(C(F)(F)F)C=C2Cl)CCCC1=O

Additional information on 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-2-PYRROLIDINONE

Comprehensive Overview of 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-2-PYRROLIDINONE (CAS No. 338791-67-6)

The compound 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-2-PYRROLIDINONE (CAS No. 338791-67-6) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyridine ring substituted with a trifluoromethyl group and a pyrrolidinone moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and crop protection.

One of the most searched questions related to 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-2-PYRROLIDINONE is its role in medicinal chemistry. The presence of the trifluoromethyl group enhances the molecule's metabolic stability and lipophilicity, which are critical properties for drug candidates. Recent studies highlight its utility in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with the growing demand for targeted therapies in oncology and neurology.

In the agrochemical sector, CAS No. 338791-67-6 is explored for its potential as a pesticide intermediate. The chloro and trifluoromethyl substituents contribute to its efficacy in pest control, addressing global concerns about sustainable agriculture. Searches for "eco-friendly pesticide precursors" often lead to discussions about this compound, reflecting its relevance in modern farming practices.

The synthesis of 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-2-PYRROLIDINONE involves multi-step reactions, including halogenation and cyclization processes. Researchers frequently inquire about "optimized synthetic routes" for this compound, emphasizing the need for cost-effective and scalable production methods. Advances in catalysis and green chemistry have further propelled interest in its manufacturing.

From a commercial perspective, suppliers and distributors of CAS No. 338791-67-6 highlight its high purity and compliance with Good Manufacturing Practices (GMP). The compound's stability under various storage conditions makes it a reliable choice for industrial applications. Keywords like "high-quality pyridine derivatives" and "custom synthesis services" are often associated with its market presence.

In summary, 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-2-PYRROLIDINONE (CAS No. 338791-67-6) stands out as a versatile building block in both pharmaceutical and agrochemical industries. Its structural complexity and functional groups align with current trends in precision medicine and sustainable agriculture, ensuring its continued relevance in scientific and industrial communities.